Cas no 2060051-96-7 (ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate
• CAS No: 2060051-96-7
• MF: C₁₂H₁₀FN₃O₄
• MW: 279.223906040192
• MDL: MFCD30499422
• CID: 5154090
• PubChem ID: 125451755
• Update Time: 2025-05-20

ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(4-fluorophenyl)-4-nitro-, ethyl ester
• ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate

• MDL： MFCD30499422
• Inchi： 1S/C12H10FN3O4/c1-2-20-12(17)11-10(16(18)19)7-15(14-11)9-5-3-8(13)4-6-9/h3-7H,2H2,1H3
• InChI Key： DOIIGYMJDGSPCK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C=C([N+]([O-])=O)C(C(OCC)=O)=N1

Additional information on ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate

Introduction to Ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate (CAS No. 2060051-96-7)

Ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate (CAS No. 2060051-96-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of both fluorine and nitro substituents in its molecular framework imparts unique chemical properties that make it a valuable candidate for further exploration.

The< strong>ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate molecule is a derivative of pyrazole, a heterocyclic compound known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied due to their potential as pharmacological intermediates. The specific arrangement of functional groups in this compound, including the fluorophenyl moiety and the nitro group, contributes to its distinct reactivity and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The< strong>1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate structure has been investigated for its potential role in modulating enzyme activity and receptor interactions. Specifically, the fluorine atom in the< strong>fluorophenyl group enhances metabolic stability and binding affinity, while the nitro group can serve as a pharmacophore for selective interactions with biological targets.

The< strong>nitro group in ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate also plays a crucial role in its chemical behavior. Nitro compounds are known for their ability to participate in redox reactions, making them useful in the development of prodrugs and bioactive molecules. The< strong>ethyl ester moiety at the carboxyl position provides additional versatility, allowing for further functionalization through hydrolysis or transesterification reactions.

The compound's relevance is further underscored by its potential applications in medicinal chemistry. Researchers have explored its utility as a building block for more complex molecules with enhanced pharmacological properties. The< strong>pyrazole core is particularly valuable due to its presence in numerous bioactive compounds, including antiviral, anti-inflammatory, and anticancer agents. In addition to its pharmaceutical applications, ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and photovoltaic devices. The combination of the< strong>fluorine-containing aromatic ring and the electron-withdrawing nitro group contributes to its ability to function as an electron transport material. The synthesis of ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate involves multi-step organic reactions that highlight the complexity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only showcase the ingenuity of chemists but also demonstrate the importance of innovative methodologies in drug discovery. Ongoing research continues to uncover new applications for ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate. Studies are exploring its potential as an intermediate in the synthesis of next-generation therapeutics targeting emerging health challenges. The compound's structural features make it particularly well-suited for designing molecules with improved selectivity and reduced side effects. The impact of ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate extends beyond academic research, with implications for industrial applications as well. Pharmaceutical companies are increasingly interested in leveraging this compound to develop innovative drug candidates that meet the growing demand for effective treatments. The versatility of its molecular structure allows for tailored modifications that can enhance drug efficacy and patient outcomes. The future prospects of ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate are bright, driven by continued advancements in synthetic chemistry and computational modeling. These tools enable researchers to predict and optimize molecular properties with greater precision, accelerating the discovery process. As our understanding of biological systems deepens, compounds like ethyl 1-(4-fluorophenyl)-4-nitro-1H-pyrazole-3-carboxylate will play an increasingly vital role in addressing complex medical challenges.